1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid
Overview
Description
1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid, also known as EPPC, is a chemical compound that has been extensively studied in the scientific community due to its potential applications in various fields. EPPC is a pyrrolidine derivative that has a unique structure, making it an attractive target for researchers interested in developing new drugs, studying biochemical pathways, and exploring the physiological effects of different compounds.
Mechanism of Action
The exact mechanism of action of 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid is not well understood, but it is believed to act as a competitive inhibitor of certain enzymes involved in the synthesis of important biomolecules such as proteins and nucleic acids. By blocking these enzymes, 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid may be able to modulate cellular metabolism and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid can have a variety of biochemical and physiological effects depending on the concentration and duration of exposure. For example, it has been shown to inhibit the growth of certain cancer cells in vitro, suggesting that it may have potential as an anticancer agent. 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid has also been shown to modulate the activity of certain enzymes involved in the metabolism of carbohydrates and lipids, suggesting that it may have potential as a treatment for metabolic disorders such as diabetes and obesity.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid in lab experiments is that it is relatively easy to synthesize and purify, making it a cost-effective option for researchers. Additionally, 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid has a unique structure that may make it an attractive target for researchers interested in developing new drugs or studying biochemical pathways. However, one limitation of using 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid in lab experiments is that its mechanism of action is not well understood, which may make it difficult to interpret results and draw conclusions from experiments.
Future Directions
There are many potential future directions for research involving 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid. For example, researchers may continue to explore its potential as a building block for the synthesis of new drugs that target specific biochemical pathways in the body. Additionally, researchers may investigate the effects of 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid on different physiological processes and explore its potential as a treatment for various diseases and disorders. Further studies may also be needed to better understand the mechanism of action of 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid and its potential limitations as a research tool.
Scientific Research Applications
1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid has been studied extensively in the scientific community due to its potential applications in various fields. For example, it has been used as a building block for the synthesis of new drugs that target specific biochemical pathways in the body. 1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid has also been used to study the effects of different compounds on cellular metabolism, protein synthesis, and other physiological processes.
properties
IUPAC Name |
1-(3-ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO4/c1-2-15-5-3-4-11-7-8(10(13)14)6-9(11)12/h8H,2-7H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VVPIRIYDBVTFNP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCN1CC(CC1=O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501213017 |
Source
|
| Record name | 1-(3-Ethoxypropyl)-5-oxo-3-pyrrolidinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501213017 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Ethoxypropyl)-5-oxopyrrolidine-3-carboxylic acid | |
CAS RN |
845546-17-0 |
Source
|
| Record name | 1-(3-Ethoxypropyl)-5-oxo-3-pyrrolidinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=845546-17-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(3-Ethoxypropyl)-5-oxo-3-pyrrolidinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501213017 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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